Cas no 2228558-84-5 (3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

3-(3-Fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine is a fluorinated cyclopropylmethanamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluorine-substituted aromatic ring and the rigid cyclopropane core, contribute to enhanced metabolic stability and selective binding properties. The compound’s lipophilic nature and steric hindrance from the dimethylcyclopropyl group may improve bioavailability and receptor interaction. These characteristics make it a valuable intermediate for the development of bioactive molecules, particularly in CNS-targeted therapies or enzyme inhibition studies. The fluorine atom further enhances electronegativity, potentially influencing pharmacokinetic profiles. Suitable for controlled synthesis under inert conditions, it requires careful handling due to its amine functionality.
3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine structure
2228558-84-5 structure
Product Name:3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2228558-84-5
MF:C13H18FN
MW:207.287127017975
CID:6359277
PubChem ID:165714028
Update Time:2025-08-02

3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
    • 2228558-84-5
    • EN300-1739236
    • [3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C13H18FN/c1-8-4-9(6-10(14)5-8)12-11(7-15)13(12,2)3/h4-6,11-12H,7,15H2,1-3H3
    • InChI Key: BAXBOXGUGMXVKD-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(C=1)C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 207.142327740g/mol
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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Additional information on 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228558-84-5)

The compound 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228558-84-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct cyclopropylmethanamine backbone, combined with a fluoro-methylphenyl substitution, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological pathways. The presence of both fluorine and methyl groups enhances its metabolic stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for fluorinated compounds like 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine has surged due to their versatility in medicinal chemistry. Fluorination is a key strategy to improve the pharmacokinetic properties of drug candidates, and this compound exemplifies the trend. Its dimethylcyclopropyl moiety further contributes to its rigidity, which can be advantageous in designing selective enzyme inhibitors or receptor modulators. These attributes align with the growing focus on precision medicine and targeted therapies, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2228558-84-5 involves multi-step organic reactions, often starting from commercially available precursors. One common approach includes the cyclopropanation of appropriately substituted alkenes, followed by functional group transformations to introduce the methanamine group. The fluoro-methylphenyl segment is typically incorporated via palladium-catalyzed cross-coupling reactions, a technique widely discussed in academic and industrial settings. Such synthetic routes are of high interest to chemists exploring green chemistry and sustainable synthesis, as evidenced by frequent searches for these terms.

Beyond its pharmaceutical potential, 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine has also been investigated in material science. Its rigid, aromatic-rich structure makes it a candidate for designing advanced polymers or liquid crystals, areas that are gaining traction due to their applications in electronics and nanotechnology. The compound’s ability to form stable crystalline phases is another area of exploration, particularly for researchers interested in crystal engineering and supramolecular chemistry.

From a safety and regulatory perspective, CAS No. 2228558-84-5 is not classified as a hazardous substance under current guidelines. However, standard laboratory precautions should always be observed when handling this or any chemical compound. Its stability under various conditions has been a subject of study, with results indicating compatibility with common organic solvents and moderate temperatures. These findings are relevant to professionals searching for stable intermediates or scalable synthesis protocols.

The future of 3-(3-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine looks promising, with ongoing research exploring its utility in diverse fields. Whether as a pharmacophore in drug discovery or a component in functional materials, its unique properties continue to inspire innovation. As the scientific community increasingly prioritizes molecular diversity and structure-activity relationships, compounds like this will remain at the forefront of cutting-edge research.

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